Cas no 830346-84-4 (3-Perylenehexanamine)
3-Perylenehexanamine structure
Product Name:3-Perylenehexanamine
CAS No:830346-84-4
MF:C26H25N
MW:351.48340678215
CID:678782
PubChem ID:11175576
Update Time:2025-04-19
3-Perylenehexanamine Chemical and Physical Properties
Names and Identifiers
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- 3-Perylenehexanamine
- 6-perylen-3-ylhexan-1-amine
- DTXSID50457782
- 830346-84-4
-
- Inchi: 1S/C26H25N/c27-17-4-2-1-3-8-18-15-16-24-22-13-6-10-19-9-5-12-21(25(19)22)23-14-7-11-20(18)26(23)24/h5-7,9-16H,1-4,8,17,27H2
- InChI Key: GYJVSBNRMHNRDG-UHFFFAOYSA-N
- SMILES: NCCCCCCC1C=CC2C3C=CC=C4C=CC=C(C=34)C3=CC=CC=1C=23
Computed Properties
- Exact Mass: 351.198699802g/mol
- Monoisotopic Mass: 351.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26Ų
3-Perylenehexanamine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
830346-84-4 (3-Perylenehexanamine) Related Products
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